Cas no 141060-36-8 (Methanone, 1,3-phenylenebis[[1,1'-biphenyl]-4-yl-)
141060-36-8 structure
Product Name:Methanone, 1,3-phenylenebis[[1,1'-biphenyl]-4-yl-
CAS No:141060-36-8
MF:C32H22O2
MW:438.515888690948
CID:1300632
PubChem ID:19009361
Update Time:2025-04-20
Methanone, 1,3-phenylenebis[[1,1'-biphenyl]-4-yl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 1,3-phenylenebis[[1,1'-biphenyl]-4-yl-
- [3-(4-phenylbenzoyl)phenyl]-(4-phenylphenyl)methanone
- (1,3-Phenylene)bis[([1,1'-biphenyl]-4-yl)methanone]
- DTXSID80597342
- SCHEMBL9402150
- 141060-36-8
-
- Inchi: 1S/C32H22O2/c33-31(27-18-14-25(15-19-27)23-8-3-1-4-9-23)29-12-7-13-30(22-29)32(34)28-20-16-26(17-21-28)24-10-5-2-6-11-24/h1-22H
- InChI Key: VLTKLVZRHKYFJN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C1C=CC=CC=1)C1C=CC=C(C(C2C=CC(=CC=2)C2C=CC=CC=2)=O)C=1
Computed Properties
- Exact Mass: 438.16206
- Monoisotopic Mass: 438.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Methanone, 1,3-phenylenebis[[1,1'-biphenyl]-4-yl- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
141060-36-8 (Methanone, 1,3-phenylenebis[[1,1'-biphenyl]-4-yl-) Related Products
- 3478-90-8(4,4'-Diphenylbenzophenone)
- 787-69-9(4,4'-Diacetylbiphenyl)
- 32852-92-9(1-(3-Phenoxyphenyl)ethanone)
- 5748-38-9(4-Acetyl-4'-Methylbiphenyl)
- 3112-01-4(Ethanone,1-[1,1'-biphenyl]-3-yl-)
- 230647-85-5(4'-acetyl-biphenyl-4-carbaldehyde)
- 92-91-1(4-Acetylbiphenyl)
- 2128-93-0(4-Benzoylbiphenyl)
- 3378-09-4(1,1'-Biphenyl-3-yl(phenyl)methanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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